![molecular formula C18H22FNO3 B4680868 2-(3-fluorophenyl)-N-(3,4,5-trimethoxybenzyl)ethanamine](/img/structure/B4680868.png)
2-(3-fluorophenyl)-N-(3,4,5-trimethoxybenzyl)ethanamine
Overview
Description
2-(3-fluorophenyl)-N-(3,4,5-trimethoxybenzyl)ethanamine, commonly known as TFMPP, is a synthetic compound that belongs to the class of phenylethylamines. It was first synthesized in the 1970s and gained popularity as a recreational drug in the 2000s. However, TFMPP also has potential scientific research applications due to its unique chemical structure and mechanism of action.
Mechanism of Action
TFMPP acts as a partial agonist of the serotonin 5-HT1A and 5-HT2A receptors. These receptors are involved in the regulation of mood, anxiety, and pain perception. TFMPP has been shown to increase the release of serotonin, dopamine, and norepinephrine in the brain, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
TFMPP has been shown to have a range of biochemical and physiological effects. It has been shown to increase heart rate and blood pressure in animal models. TFMPP has also been shown to increase locomotor activity and induce hyperthermia. Additionally, TFMPP has been shown to have anxiolytic and antidepressant effects, as well as potential analgesic effects.
Advantages and Limitations for Lab Experiments
TFMPP has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has a well-characterized mechanism of action. However, TFMPP also has several limitations. It has a narrow therapeutic window, which makes it difficult to determine the optimal dose for therapeutic use. Additionally, TFMPP has been shown to have toxic effects at high doses, which limits its use in animal models.
Future Directions
There are several future directions for research on TFMPP. One potential area of research is the development of more selective agonists of the serotonin 5-HT1A and 5-HT2A receptors. Another area of research is the investigation of TFMPP's potential use in the treatment of migraines and neuropathic pain. Finally, further studies are needed to determine the optimal dose and dosing regimen for TFMPP in therapeutic applications.
Scientific Research Applications
TFMPP has been studied for its potential use as a therapeutic agent in the treatment of various medical conditions. It has been shown to have anxiolytic and antidepressant effects in animal models. TFMPP has also been investigated for its potential use in the treatment of migraines and neuropathic pain.
properties
IUPAC Name |
2-(3-fluorophenyl)-N-[(3,4,5-trimethoxyphenyl)methyl]ethanamine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22FNO3/c1-21-16-10-14(11-17(22-2)18(16)23-3)12-20-8-7-13-5-4-6-15(19)9-13/h4-6,9-11,20H,7-8,12H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RROGTDFNGGYBSN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)CNCCC2=CC(=CC=C2)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22FNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.